Cas no 646-01-5 (3-(Methylthio)propionic acid)

3-(Methylthio)propionic acid Properties

Names and Identifiers

• 3-(Methylthio)propionic acid
• 3-Methythiopropionic acid
• 3-Methylmercaptopropionic Acid
• 3-methylsulfanylpropanoic acid
• 3-Methylsulfanylpropionic acid
• Propanoic acid 3-(methylthio)-
• 3-METHYLTHIOPROPIONIC ACID
• 3-(Methylmercapto)propionic Acid
• 3-methylthiopropionate
• 3-(Methylsulfanyl)propanoic acid
• 4-Thiapentanoic acid
• Propanoic acid, 3-(methylthio)-
• 3-(Methylthio)propanoic acid
• Propionic acid, 3-(methylthio)-
• 3-methyl-thiopropionic acid
• F523ALI47D
• 3-Methylsulfanyl-Propionic Acid
• CAOMCZAIALVUPA-UHFFFAOYSA-N
• 3-(methylsulfanyl)propanoate
• 3-(methyl-sulfanyl)-pr
• 3-methylthiopropanoic acid
• 3-methylthiopropanoate
• 646-01-5
• 3-METHYLTHIOPROPIONICACID
• +Expand

• MDL： MFCD00059635
• InChIKey： CAOMCZAIALVUPA-UHFFFAOYSA-N
• Inchi： 1S/C4H8O2S/c1-7-3-2-4(5)6/h2-3H2,1H3,(H,5,6)
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H]
• BRN： 1743054

Computed Properties

• Exact Mass: 104.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 120.025
• Heavy Atom Count: 7
• Complexity: 62.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.6

Experimental Properties

• LogP: 1.67190
• PSA: 52.32000
• Refractive Index: 1.4884
• Boiling Point: 130°C/15mmHg
• Melting Point: 16°C
• Flash Point: 130°C/15mm
• Color/Form: Colorless to grayish yellow liquid.
• Solubility: Not determined.
• Density: 1.160

3-(Methylthio)propionic acid Security Information

• Symbol: GHS05
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazardous Material transportation number：UN 3265
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 34
• HazardClass：8

3-(Methylthio)propionic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters